Cas no 478980-03-9 (allyl-[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]palladium(1+);chloride)
Allyl-[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]palladium(1+) chloride is a well-defined N-heterocyclic carbene (NHC)-palladium complex, widely used in cross-coupling and allylic substitution reactions. Its sterically hindered 2,6-diisopropylphenyl substituents enhance stability and prevent unwanted side reactions, while the allyl ligand facilitates facile activation under mild conditions. This complex exhibits high catalytic activity and selectivity, particularly in C–C and C–N bond-forming transformations. The chloride counterion ensures good solubility in polar organic solvents, making it suitable for homogeneous catalysis. Its robust structure allows for handling in air for short periods, though storage under inert conditions is recommended for long-term stability. This catalyst is valued for its efficiency in synthetic organic and organometallic chemistry applications.
![allyl-[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]palladium(1+);chloride structure](https://ossimg.kuujia.com/scimg/479000/478980-03-9x500.png)
478980-03-9 structure
Product Name:allyl-[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]palladium(1+);chloride
CAS No:478980-03-9
MF:Pd
MW:106.419998168945
MDL:MFCD08561131
CID:838556
PubChem ID:24884472
Update Time:2025-06-09
allyl-[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]palladium(1+);chloride Chemical and Physical Properties
Names and Identifiers
-
- Allylchloro[1,3-bis(2,6-di-i-propylphenyl)imidazol-2-ylidene]palladium(II)
- Allyl[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]chloropalladium(II)
- [1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene]chloro(η3-2-propen-1-yl)palladium
- Allylchloro[1,3-bis(2,6-di-i-propylphenyl)-imidazol-2-ylidene]palladium(II)
- C30H41ClN2Pd
- (NHC)Pd(allyl)Cl
- allyl-[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]palladium(1+);chloride
- [1,3-bis(2,6-diisopropylphenyl)-2H-imidazol-2-yl]-chloro-palladium
- Allylchloro[1,3-bis(2,6-di-i-propylphenyl)
- imidazol-2-ylidene]palladium(II)
- ALLYLCHLORO[1,3-BIS(2,6-DI-I-PROPYLPHENYL)IMIDAZOL-2-YLIDENE]PALLADIUM (II), 98
- PALLADIUM(II)
- ALLYLCHLORO[1,3-BIS-(DIISOPROPYLPHENYL)-IMIDAZOLE-2-YLIDENE]PALLADIUM(II)
- Allylchloro[1,3-bis(2,6-di-i-propylphenyl)imidazol-2-ylidene]palladium
- Allyl[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]chloropalladium(II) 98%
-
- MDL： MFCD08561131
- Inchi： 1S/Pd/q+2
- InChI Key： MUJIDPITZJWBSW-UHFFFAOYSA-N
- SMILES： [Pd+2]
Computed Properties
- Exact Mass: 105.90300
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 34
- Rotatable Bond Count: 5
- Complexity: 0
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 2
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: Not determined
- Melting Point: >300 °C
- Boiling Point: No data available
- Flash Point: No data available
- PSA: 0.00000
- LogP: 0.00000
- Solubility: Not determined
- Vapor Pressure: No data available
allyl-[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]palladium(1+);chloride Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305 + P351 + P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39; S36/37
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：Store at 4°C,-4At ℃Store…Better
allyl-[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]palladium(1+);chloride Customs Data
- HS CODE：28439000
allyl-[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]palladium(1+);chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 600113-1g |
allyl-[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]palladium(1+);chloride |
478980-03-9 | 98% | 1g |
¥485.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 600113-250mg |
allyl-[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]palladium(1+);chloride |
478980-03-9 | 98% | 250mg |
¥126.0 | 2024-07-19 | |
| Chemenu | CM102804-5g |
[1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene]chloro(η3-2-propen-1-yl)palladium |
478980-03-9 | 95% | 5g |
$518 | 2021-08-06 | |
| Chemenu | CM102804-5g |
[1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene]chloro(η3-2-propen-1-yl)palladium |
478980-03-9 | 95% | 5g |
$518 | 2024-07-16 | |
| abcr | AB148053-250 mg |
Allylchloro(1,3-bis(2,6-di-i-propylphenyl)imidazol-2-ylidene)palladium(II), 98%; . |
478980-03-9 | 98% | 250 mg |
€94.20 | 2023-07-20 | |
| abcr | AB148053-1 g |
Allylchloro(1,3-bis(2,6-di-i-propylphenyl)imidazol-2-ylidene)palladium(II), 98%; . |
478980-03-9 | 98% | 1 g |
€267.00 | 2023-07-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A801459-1g |
Allyl[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]chloropalladium(II) |
478980-03-9 | 98% | 1g |
1,878.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 660361-250MG |
CX21 |
478980-03-9 | 98% | 250mg |
¥710.05 | 2023-12-01 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 660361-1G |
CX21 |
478980-03-9 | 98% | 1g |
¥1917.01 | 2023-12-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 46-0040-250mg |
allyl-[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]palladium(1+);chloride |
478980-03-9 | 98% | 250mg |
969.0CNY | 2021-08-03 |
allyl-[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]palladium(1+);chloride Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:478980-03-9)ALLYLCHLORO[1,3-BIS(2,6-DI-I-PROPYLPHENYL)IMIDAZOL-2-YLIDENE]PALLADIUM (II), 98
Order Number:sfd10361
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:478980-03-9)1,3-双-(2,6-二异丙基苯基)-咪唑基-2-亚基-(烯丙基)氯化钯
Order Number:LE26638628
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:56
Price ($):discuss personally
Email:18501500038@163.com
allyl-[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]palladium(1+);chloride Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:478980-03-9)ALLYLCHLORO[1,3-BIS(2,6-DI-I-PROPYLPHENYL)IMIDAZOL-2-YLIDENE]PALLADIUM (II), 98
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:478980-03-9)1,3-双-(2,6-二异丙基苯基)-咪唑基-2-亚基-(烯丙基)氯化钯
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry